Tetramethylammonium hydroxide Tetramethylammonium hydroxide Tetramethylammonium hydroxide is a quaternary ammonium salt generally used as an anisotropic etchant for silicon due to its high silicon etching rate.
Tetramethylammonium hydroxide is a solid in the hydrated form or a colorless liquid with a strong ammonia-like odor. It is soluble in water. It is corrosive to metals and tissue.
Brand Name: Vulcanchem
CAS No.: 75-59-2
VCID: VC21185997
InChI: InChI=1S/C4H12N.H2O/c1-5(2,3)4;/h1-4H3;1H2/q+1;/p-1
SMILES: C[N+](C)(C)C.[OH-]
Molecular Formula: C4H13NO
Molecular Weight: 91.15 g/mol

Tetramethylammonium hydroxide

CAS No.: 75-59-2

Cat. No.: VC21185997

Molecular Formula: C4H13NO

Molecular Weight: 91.15 g/mol

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Tetramethylammonium hydroxide - 75-59-2

Specification

Description Tetramethylammonium hydroxide is a quaternary ammonium salt generally used as an anisotropic etchant for silicon due to its high silicon etching rate.
Tetramethylammonium hydroxide is a solid in the hydrated form or a colorless liquid with a strong ammonia-like odor. It is soluble in water. It is corrosive to metals and tissue.
CAS No. 75-59-2
Molecular Formula C4H13NO
Molecular Weight 91.15 g/mol
IUPAC Name tetramethylazanium;hydroxide
Standard InChI InChI=1S/C4H12N.H2O/c1-5(2,3)4;/h1-4H3;1H2/q+1;/p-1
Standard InChI Key WGTYBPLFGIVFAS-UHFFFAOYSA-M
SMILES C[N+](C)(C)C.[OH-]
Canonical SMILES C[N+](C)(C)C.[OH-]
Colorform The free base is known only in solution or as a solid pentahydrate, forming colorless, deliquescent needles
Liquid
Melting Point 63 °C

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